Cas no 824969-21-3 (1,3-Butanedione, 1-[3-(dimethylamino)phenyl]-)

• Product name: 1,3-Butanedione, 1-[3-(dimethylamino)phenyl]-
• CAS No: 824969-21-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253
• CID: 689610
• PubChem ID: 69549767

1,3-Butanedione, 1-[3-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-[3-(dimethylamino)phenyl]-
• 1-[3-(dimethylamino)phenyl]butane-1,3-dione
• SCHEMBL5740022
• DTXSID80740775
• 824969-21-3

• Inchi： InChI=1S/C12H15NO2/c1-9(14)7-12(15)10-5-4-6-11(8-10)13(2)3/h4-6,8H,7H2,1-3H3
• InChI Key： QCUPRYSCZGLCSE-UHFFFAOYSA-N
• SMILES： CC(=O)CC(=O)C1=CC(=CC=C1)N(C)C

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.4Ų